N-[4-[[2-furanyl(oxo)methyl]amino]phenyl]-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C19H14N2O5
• Molecular Weight: 350.3 g/mol
• IUPAC Name: N-[4-(furan-2-carbonylamino)phenyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C19H14N2O5/c22-18(12-3-8-15-17(10-12)26-11-25-15)20-13-4-6-14(7-5-13)21-19(23)16-2-1-9-24-16/h1-10H,11H2,(H,20,22)(H,21,23)
• InChI Key: MBPWVWICSKSXNP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC=C(C=C3)NC(=O)C4=CC=CO4

Description

N-[4-[[2-furanyl(oxo)methyl]amino]phenyl]-1,3-benzodioxole-5-carboxamide is an aromatic amide and a member of furans.

Scientific Research Applications

Antiallergic Compounds

• A study conducted by Georgiev et al. (1987) focused on the synthesis and antiallergic activity of a series of compounds similar to N-[4-[[2-furanyl(oxo)methyl]amino]phenyl]-1,3-benzodioxole-5-carboxamide. These compounds showed potent antiallergic activity, particularly against serotonin, histamine, and bradykinin, marking them as a novel class of antiallergic agents (Georgiev et al., 1987).

Antimicrobial Agents

• Chambhare et al. (2003) synthesized similar compounds and evaluated them for antibacterial and antimycobacterial activities. The study found significant activity against various microbial strains, suggesting potential applications in developing antimicrobial agents (Chambhare et al., 2003).

Antitubercular Activity

• Research by Samadhiya et al. (2013) involved synthesizing compounds structurally related to N-[4-[[2-furanyl(oxo)methyl]amino]phenyl]-1,3-benzodioxole-5-carboxamide and testing them for antitubercular activity. This study highlighted the potential of such compounds in the treatment of tuberculosis (Samadhiya et al., 2013).

Bio-Imaging Applications

• A study by Ravichandiran et al. (2020) developed a phenoxazine-based fluorescence chemosensor, similar in structure, for detecting Cd2+ and CN− ions. This sensor has applications in bio-imaging in live cells and zebrafish, demonstrating the compound's utility in biological research and diagnostics (Ravichandiran et al., 2020).

Antimicrobial and Antifungal Activities

• Bhat et al. (2015) conducted a study on similar compounds, which showed promising results in in vitro antimicrobial and antifungal activities against various strains, indicating their potential as therapeutic agents (Bhat et al., 2015).